![molecular formula C23H19ClFN7O3 B3035868 2-{[1-(6-chloro-2-pyridinyl)-1H-1,2,4-triazol-3-yl]methoxy}-N'-[2-(4-fluorophenoxy)ethanimidoyl]benzenecarbohydrazide CAS No. 338756-59-5](/img/structure/B3035868.png)
2-{[1-(6-chloro-2-pyridinyl)-1H-1,2,4-triazol-3-yl]methoxy}-N'-[2-(4-fluorophenoxy)ethanimidoyl]benzenecarbohydrazide
Overview
Description
2-{[1-(6-chloro-2-pyridinyl)-1H-1,2,4-triazol-3-yl]methoxy}-N'-[2-(4-fluorophenoxy)ethanimidoyl]benzenecarbohydrazide is a useful research compound. Its molecular formula is C23H19ClFN7O3 and its molecular weight is 495.9 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Studies
- The compound has been involved in synthesis studies, focusing on its crystal structure and the dihedral angles formed by its rings, which are crucial for understanding its chemical behavior and potential applications (Xu Liang, 2009).
Fungicidal Activity
- Novel 1,2,4-triazole derivatives, including compounds similar to the one , have been synthesized and shown to exhibit moderate to high fungicidal activities against various phytopathogens. This suggests potential agricultural applications (Hui Bai et al., 2020).
Biological Activity
- Similar 1,2,4-triazole compounds have been synthesized and found to exhibit toxicity against bacteria, indicating potential for antimicrobial applications (P. Uma et al., 2017).
Role in Clinical Drugs
- 1,2,4-Triazoles, a key motif in compounds like the one , play a vital role in clinical drugs for various treatments such as migraines, viral infections, and cancer (Tangella Nagendra Prasad et al., 2021).
Herbicidal Activity
- Compounds with a structure similar to the one have shown excellent herbicidal activity, suggesting potential use in weed control in various ecosystems (M. Moran, 2003).
Fluoroionophore Development
- Derivatives of 1,2,4-triazole have been used in the development of fluoroionophores for metal chelation, indicating potential applications in biochemistry and analytical chemistry (W. Hong et al., 2012).
Antioxidant and Anticancer Activity
- Novel derivatives of 1,2,4-triazoles, closely related to the compound , have shown significant antioxidant and anticancer activities, which could be explored further in medical research (I. Tumosienė et al., 2020).
Antiproliferative Activity
- Variants of this compound have exhibited potent antiproliferative activities against cancer cell lines, highlighting its potential as an anticancer agent (Xiao-meng Wang et al., 2015).
properties
IUPAC Name |
N-[(Z)-[1-amino-2-(4-fluorophenoxy)ethylidene]amino]-2-[[1-(6-chloropyridin-2-yl)-1,2,4-triazol-3-yl]methoxy]benzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H19ClFN7O3/c24-19-6-3-7-22(28-19)32-14-27-21(31-32)13-35-18-5-2-1-4-17(18)23(33)30-29-20(26)12-34-16-10-8-15(25)9-11-16/h1-11,14H,12-13H2,(H2,26,29)(H,30,33) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MFOPUAVGGWFOSM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C(=O)NN=C(COC2=CC=C(C=C2)F)N)OCC3=NN(C=N3)C4=NC(=CC=C4)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C(=C1)C(=O)N/N=C(/COC2=CC=C(C=C2)F)\N)OCC3=NN(C=N3)C4=NC(=CC=C4)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H19ClFN7O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
495.9 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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